N'-(2-Cyanophenyl)-N-[(1-morpholin-4-ylcyclobutyl)methyl]oxamide

• IUPAC Name: N'-(2-cyanophenyl)-N-[(1-morpholin-4-ylcyclobutyl)methyl]oxamide
• InChI: InChI=1S/C18H22N4O3/c19-12-14-4-1-2-5-15(14)21-17(24)16(23)20-13-18(6-3-7-18)22-8-10-25-11-9-22/h1-2,4-5H,3,6-11,13H2,(H,20,23)(H,21,24)
• InChI Key: VVYRRQSMAARJLX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CNC(=O)C(=O)NC2=CC=CC=C2C#N)N3CCOCC3
• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol

Description

N'-(2-Cyanophenyl)-N-[(1-morpholin-4-ylcyclobutyl)methyl]oxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications in various diseases. The compound is commonly referred to as CMO-1 and belongs to the class of oxamide derivatives.

Scientific Research Applications

Structural and Chemical Properties

• Studies on oxime derivatives, including those with morpholin groups, highlight the structural diversity and potential reactivity of compounds containing cyclobutane rings, oxime groups, and benzene rings. These structural features suggest applications in the synthesis of complex organic molecules and materials with specific optical or electronic properties (Dinçer et al., 2005).
• The synthesis and reactions of S-alkyl NN-disubstituted thioamide salts point to the chemical versatility of cyanide and cyano-amide groups in organic synthesis, potentially relevant for the synthesis of pharmaceuticals and agrochemicals (Okecha & Stansfield, 1977).

Biological Activities and Medicinal Applications

• Research on 2,2,4-substituted morpholines with various biological activities, including sympathomimetic, analgesic, and anti-inflammatory properties, underlines the potential of morpholine derivatives in drug discovery and development (Rekka & Kourounakis, 2010).
• The study of N-methylformamide derivatives for antitumor activity emphasizes the importance of amide functionalities in designing compounds with potential therapeutic applications (Gate et al., 1986).

Imaging and Diagnostic Applications

• Synthesis of PET imaging agents, such as HG-10-102-01 for imaging of LRRK2 enzyme in Parkinson's disease, showcases the application of complex organic molecules in the development of diagnostic tools and the study of disease pathways (Wang et al., 2017).

Synthesis and Catalysis

• Investigations into the solvent effect on reactions involving cyclohexanone and morpholine contribute to our understanding of how reaction conditions can influence the outcomes of synthetic processes, relevant for the development of new synthetic methodologies (SatoKikumasa et al., 1975).